Cas no 74185-31-2 (2-Ethynyl-benzoic acid ethyl ester)

• Product Name: 2-Ethynyl-benzoic acid ethyl ester
• CAS No: 74185-31-2
• Molecular Formula: C₁₁H₁₀O₂
• Molecular Weight: 174.1959
• CID: 859323
• PubChem ID: 11816148

2-Ethynyl-benzoic acid ethyl ester Properties

Names and Identifiers

• 2-Ethynyl-benzoic acid ethyl ester
• 2-ETHYNYL BENZOIC ACID ETHYLESTER
• ethyl 2-ethynylbenzoate
• 74185-31-2
• Ethyl2-ethynylbenzoate
• DTXSID40473471
• A50668
• SCHEMBL19638940
• ethyl ethynyl-benzoate
• Ethyl 2-ethynylbenzoate
• CS-0361449
• AKOS006294731
• FT-0745230

• InChIKey： RDKANJFJBXFYSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h1,5-8H,4H2,2H3
• SMILES： CCOC(=O)C1=CC=CC=C1C#C

Computed Properties

• Exact Mass: 174.068079557g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 174.068079557g/mol
• Heavy Atom Count: 13
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 267.3±23.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 106.1±20.0 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3